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Compound of Interest

Compound Name: NSC 185058

Cat. No.: B1680198 Get Quote

Technical Support Center: NSC 185058
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of NSC
185058. It also includes troubleshooting guides and answers to frequently asked questions to

ensure successful experimentation.

Frequently Asked Questions (FAQs)
Q1: What is the recommended method for storing NSC 185058?

A: Proper storage of NSC 185058 is crucial for maintaining its stability and activity.

Recommendations for the solid compound and solutions are outlined below.

Q2: How should I prepare stock solutions of NSC 185058?

A: It is recommended to prepare a concentrated stock solution in a suitable solvent, which can

then be diluted for your experiments. To avoid repeated freeze-thaw cycles that can degrade

the compound, it is best practice to aliquot the stock solution into smaller, single-use volumes.

[1][2]

Q3: In which solvents is NSC 185058 soluble?

A: NSC 185058 is soluble in several organic solvents. The choice of solvent will depend on the

specific requirements of your experiment. It is important to use fresh, high-quality solvents to
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ensure maximum solubility.[2] For instance, hygroscopic DMSO can significantly impact the

solubility of the product.[1]

Q4: What is the mechanism of action for NSC 185058?

A: NSC 185058 is an inhibitor of Autophagy-related 4B cysteine peptidase (ATG4B).[1][3][4]

ATG4B is a key enzyme in the autophagy pathway, responsible for the cleavage and

processing of LC3B, a protein essential for autophagosome formation.[3][5] By inhibiting

ATG4B, NSC 185058 blocks the lipidation of LC3B, thereby attenuating autophagic activity.[1]

[2][5] This inhibition occurs without affecting the mTOR or PI3K signaling pathways.[2][3][5]

Data Summary Tables
Table 1: Storage and Stability of NSC 185058

Form
Storage
Temperature

Stability Period Special Conditions

Solid Powder -20°C 3 years[2] Protect from light.

0 - 4°C
Short term (days to

weeks)[4]
Dry and dark.[4]

-20°C
Long term (months to

years)[4]

In Solvent -80°C
1 year[2] or 6

months[1]
Protect from light.[1]

-20°C 1 month[1][2] Protect from light.[1]

Table 2: Solubility of NSC 185058
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Solvent Solubility

DMSO ≥ 125 mg/mL[1]

43 mg/mL[2]

30 mg/mL[3]

DMF 30 mg/mL[3]

Ethanol 2.5 mg/mL[3]

Experimental Protocols & Troubleshooting
This section provides guidance on common experimental procedures and troubleshooting tips

for issues that may arise during the handling and use of NSC 185058.

Protocol: Preparation of a 10 mM Stock Solution in
DMSO

Weighing: Accurately weigh the required amount of NSC 185058 solid powder (Molecular

Weight: 215.27 g/mol [1][4]).

Dissolving: Add the appropriate volume of fresh, anhydrous DMSO to achieve a 10 mM

concentration.

Solubilization: If the compound does not dissolve completely, gentle warming and/or

sonication can be used to aid dissolution.[1]

Storage: Aliquot the stock solution into single-use vials and store at -80°C for long-term

stability.

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

Precipitation in stock solution

Solvent has absorbed

moisture; solution is

oversaturated.

Use fresh, anhydrous DMSO.

[1][2] If precipitation occurs

upon cooling, gently warm the

solution before use. Consider

preparing a slightly lower

concentration stock solution.

Inconsistent experimental

results

Degradation of the compound

due to improper storage or

repeated freeze-thaw cycles.

Always use freshly prepared

dilutions from a properly

stored, aliquoted stock

solution. Avoid leaving the

stock solution at room

temperature for extended

periods.

Low solubility in aqueous

media

NSC 185058 has low aqueous

solubility.

For in vivo or cell-based

assays requiring aqueous

solutions, co-solvents such as

PEG300, Tween-80, or corn oil

can be used.[1][2]

Compound appears inactive
Incorrect dosage; compound

degradation.

Verify the concentration of your

working solution. Use a

positive control for autophagy

inhibition to ensure your assay

is working correctly. Confirm

the stability of your stored

compound.

Visualized Pathways and Workflows
NSC 185058 Mechanism of Action
The following diagram illustrates the inhibitory effect of NSC 185058 on the autophagy

pathway.
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Autophagy Pathway

pro-LC3B LC3B-I
ATG4B

LC3B-II (Lipidated)
ATG7/ATG3

Autophagosome FormationNSC 185058
Inhibits

Click to download full resolution via product page

Caption: NSC 185058 inhibits the ATG4B-mediated cleavage of pro-LC3B.

Experimental Workflow: In Vitro Autophagy Assay
This workflow outlines the key steps for assessing the effect of NSC 185058 on autophagy in a

cell-based assay.

Seed cells (e.g., Saos-2, GSCs)

Induce autophagy (e.g., starvation)

Treat with NSC 185058 (various concentrations)

Incubate for a defined period (e.g., 4-72h)

Lyse cells and collect protein

Western Blot for LC3B and p62

Analyze LC3B-II/LC3B-I ratio and p62 levels
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Caption: General workflow for an in vitro autophagy inhibition assay.

Troubleshooting Logic
This diagram provides a logical approach to troubleshooting common issues encountered

when using NSC 185058.

rect_node Inconsistent Results?

Is stock solution clear?

Aliquoted stock used?

Yes

Use fresh anhydrous solvent

No

Positive control works?

Yes

Prepare fresh aliquots

No

Check NSC 185058 concentration
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Troubleshoot assay conditions
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Caption: A decision tree for troubleshooting experimental inconsistencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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